Cas no 2097862-69-4 (2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide
• CAS No: 2097862-69-4
• MF: C₁₇H₁₉ClFNO₂S
• MW: 355.854665994644
• CID: 5467690
• Update Time: 2025-10-31

2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide
• 2-(2-chloro-6-fluorophenyl)-N-(5-hydroxy-3-thiophen-2-ylpentyl)acetamide

• Inchi： 1S/C17H19ClFNO2S/c18-14-3-1-4-15(19)13(14)11-17(22)20-8-6-12(7-9-21)16-5-2-10-23-16/h1-5,10,12,21H,6-9,11H2,(H,20,22)
• InChI Key： SMTFWKWUJVTXLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCCC(C1=CC=CS1)CCO)=O)F

Computed Properties

• Exact Mass: 355.0809059 g/mol
• Monoisotopic Mass: 355.0809059 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 355.9
• XLogP3: 3.4
• Topological Polar Surface Area: 77.6

Additional information on 2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide

Comprehensive Overview of 2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide (CAS No. 2097862-69-4)

The compound 2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide (CAS No. 2097862-69-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene ring and a chloro-fluorophenyl moiety, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in biomedical fields today.

One of the key features of this compound is its hydroxy-pentyl chain, which enhances solubility and bioavailability—a critical factor in drug development. The presence of both chloro and fluoro substituents on the phenyl ring suggests potential interactions with hydrophobic pockets in protein targets, a property often leveraged in the design of kinase inhibitors and GPCR modulators. These terms are frequently searched by scientists and students alike, reflecting the growing demand for innovative therapeutic agents.

In recent years, the rise of AI-driven drug discovery has brought attention to compounds like 2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide. Machine learning models are being trained to predict the bioactivity of such molecules, reducing the time and cost associated with traditional screening methods. This aligns with the trending searches for "computational chemistry" and "structure-activity relationship (SAR)," highlighting the intersection of technology and pharmaceutical science.

From a synthetic chemistry perspective, the compound's thiophene core offers versatility for further derivatization. Thiophene-containing scaffolds are widely studied due to their electron-rich nature and role in heterocyclic chemistry, a topic of enduring interest in academic and industrial research. The acetamide linkage also provides a stable platform for structural modifications, making it a valuable intermediate in multi-step syntheses.

Environmental and green chemistry considerations are another hotspot in modern research. The synthesis and handling of 2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide must adhere to sustainable practices, such as minimizing hazardous byproducts and optimizing atom economy. Searches for "eco-friendly synthesis" and "green solvents" have surged, reflecting the industry's shift toward sustainability.

In conclusion, 2-(2-chloro-6-fluorophenyl)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]acetamide (CAS No. 2097862-69-4) represents a compelling case study in contemporary drug design and chemical innovation. Its structural complexity and functional diversity align with current trends in precision medicine and targeted therapy, making it a compound worthy of further exploration. As the scientific community continues to prioritize molecular optimization and computational modeling, this molecule is poised to remain relevant in cutting-edge research.